Cas no 336191-70-9 ([(1-Benzyl-piperidin-4-yl)-methyl-amino]-acetic acid)
[(1-Benzyl-piperidin-4-yl)-methyl-amino]-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- [(1-Benzyl-piperidin-4-yl)-methyl-amino]-acetic acid
- 2-((1-Benzylpiperidin-4-yl)(methyl)amino)acetic acid
- PHWJXFLAHFILCC-UHFFFAOYSA-N
- AM100673
- [(1-benzylpiperidin-4-yl)methylamino]acetic acid
- 2-[(1-benzyl-4-piperidyl)(methyl)amino]acetic acid
-
- Inchi: 1S/C15H22N2O2/c1-16(12-15(18)19)14-7-9-17(10-8-14)11-13-5-3-2-4-6-13/h2-6,14H,7-12H2,1H3,(H,18,19)
- InChI Key: PHWJXFLAHFILCC-UHFFFAOYSA-N
- SMILES: OC(CN(C)C1CCN(CC2C=CC=CC=2)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 282
- Topological Polar Surface Area: 43.8
[(1-Benzyl-piperidin-4-yl)-methyl-amino]-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 081760-500mg |
1-Benzyl-piperidin-4-yl)-methyl-amino]-acetic acid |
336191-70-9 | 500mg |
£602.00 | 2022-03-01 |
[(1-Benzyl-piperidin-4-yl)-methyl-amino]-acetic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on [(1-Benzyl-piperidin-4-yl)-methyl-amino]-acetic acid
Comprehensive Overview of [(1-Benzyl-piperidin-4-yl)-methyl-amino]-acetic acid (CAS No. 336191-70-9): Properties, Applications, and Research Insights
[(1-Benzyl-piperidin-4-yl)-methyl-amino]-acetic acid (CAS No. 336191-70-9) is a specialized organic compound with a unique molecular structure, combining a piperidine core, a benzyl group, and an acetic acid moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a building block for drug discovery and its role in modulating biological pathways. The presence of both basic (amine) and acidic (carboxyl) functional groups in its structure makes it a versatile candidate for chelation, ligand design, and enzyme inhibition studies.
Recent trends in scientific literature highlight the growing interest in piperidine derivatives, particularly those with N-benzyl substitutions, owing to their bioactivity in neurological and metabolic disorders. Researchers are exploring [(1-Benzyl-piperidin-4-yl)-methyl-amino]-acetic acid for its potential interactions with G-protein-coupled receptors (GPCRs) and ion channels, which are critical targets in modern drug development. Its CAS No. 336191-70-9 is frequently cited in patents related to central nervous system (CNS) therapeutics and anti-inflammatory agents.
From a synthetic chemistry perspective, the compound’s acetic acid tail allows for facile derivatization, enabling the creation of amide or ester analogs. This flexibility aligns with the current demand for structure-activity relationship (SAR) studies in medicinal chemistry. Laboratories focusing on high-throughput screening (HTS) often include this compound in libraries due to its drug-like properties and favorable pharmacokinetic profiles.
Environmental and green chemistry applications are also emerging for [(1-Benzyl-piperidin-4-yl)-methyl-amino]-acetic acid. Its biodegradability and low toxicity profile make it a candidate for sustainable catalyst design and metal ion recovery processes. These applications resonate with the global push toward eco-friendly chemical solutions, a topic frequently searched in academic and industrial databases.
Analytical characterization of CAS No. 336191-70-9 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. The compound’s stability under various pH conditions is a subject of ongoing research, particularly for formulation scientists working on oral bioavailability enhancement. Such studies address common queries like "How to improve solubility of piperidine derivatives?" or "Stability of benzylamines in aqueous solutions"—frequent search terms in chemical forums.
In summary, [(1-Benzyl-piperidin-4-yl)-methyl-amino]-acetic acid represents a multifaceted compound with expanding relevance in drug discovery, material science, and environmental chemistry. Its CAS No. 336191-70-9 serves as a key identifier for researchers navigating the intersection of organic synthesis and applied biochemistry. Future studies may further elucidate its role in precision medicine and industrial catalysis, addressing both scientific curiosity and practical challenges.
336191-70-9 ([(1-Benzyl-piperidin-4-yl)-methyl-amino]-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)